Cas no 2172390-01-9 ((3,5-dibromo-2-ethoxyphenyl)methanethiol)

• Product Name: (3,5-dibromo-2-ethoxyphenyl)methanethiol
• CAS No: 2172390-01-9
• MF: C₉H₁₀Br₂OS
• MW: 326.048099994659
• CID: 5835123
• PubChem ID: 165521348
• Update Time: 2025-06-15

(3,5-dibromo-2-ethoxyphenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (3,5-dibromo-2-ethoxyphenyl)methanethiol
• EN300-1289512
• 2172390-01-9

• Inchi： 1S/C9H10Br2OS/c1-2-12-9-6(5-13)3-7(10)4-8(9)11/h3-4,13H,2,5H2,1H3
• InChI Key： LKYQVJIZNRKLHN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(CS)=C1OCC)Br

Computed Properties

• Exact Mass: 325.87986g/mol
• Monoisotopic Mass: 323.88191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 10.2Ų

Additional information on (3,5-dibromo-2-ethoxyphenyl)methanethiol

Comprehensive Overview of (3,5-dibromo-2-ethoxyphenyl)methanethiol (CAS No. 2172390-01-9)

The compound (3,5-dibromo-2-ethoxyphenyl)methanethiol (CAS No. 2172390-01-9) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This thiol derivative features a dibromo-substituted phenyl ring and an ethoxy group, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound for its role in pharmaceutical development, material science, and agrochemical research.

One of the key reasons for the growing interest in (3,5-dibromo-2-ethoxyphenyl)methanethiol is its potential as a building block for more complex molecules. The presence of both bromine atoms and a thiol group allows for diverse chemical modifications, enabling the synthesis of compounds with tailored properties. This adaptability is particularly valuable in drug discovery, where researchers seek to optimize molecular structures for enhanced efficacy and reduced side effects. Recent studies have explored its use in creating bioactive compounds with potential therapeutic benefits.

In the realm of material science, (3,5-dibromo-2-ethoxyphenyl)methanethiol has shown promise as a precursor for functionalized polymers and surface coatings. Its ability to form stable bonds with metals and other substrates makes it an attractive candidate for developing advanced materials with improved durability and performance. For instance, it has been investigated for use in corrosion-resistant coatings and conductive films, addressing some of the most pressing challenges in industrial applications.

Another area where this compound is making waves is in agrochemical innovation. With the global demand for sustainable farming practices on the rise, researchers are exploring (3,5-dibromo-2-ethoxyphenyl)methanethiol as a potential intermediate for eco-friendly pesticides and herbicides. Its structural features allow for the design of compounds that target specific pests while minimizing environmental impact. This aligns with the broader trend toward green chemistry and the development of safer agricultural solutions.

The synthesis and characterization of (3,5-dibromo-2-ethoxyphenyl)methanethiol require advanced techniques and meticulous attention to detail. Modern analytical methods such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to ensure purity and confirm structural integrity. These rigorous standards are essential for maintaining the compound's reliability in research and industrial applications.

As the scientific community continues to uncover new possibilities for (3,5-dibromo-2-ethoxyphenyl)methanethiol, its relevance in cutting-edge research is expected to grow. Whether in pharmaceuticals, materials, or agriculture, this compound represents a valuable tool for innovation. For those seeking detailed technical data or procurement options, it is advisable to consult reputable suppliers and databases to ensure access to high-quality material.